Cas no 38470-14-3 (D-Pipercolic Acid Hydrochloride)

D-Pipercolic Acid Hydrochloride is a chiral compound commonly utilized in pharmaceutical synthesis and biochemical research. Its hydrochloride form enhances solubility and stability, making it suitable for applications in peptide modification and asymmetric synthesis. The compound serves as a valuable intermediate in the preparation of bioactive molecules, particularly those requiring precise stereochemical control. Its high purity and well-defined structure ensure reproducibility in experimental and industrial processes. Additionally, D-Pipercolic Acid Hydrochloride is often employed in studies involving enzyme inhibition and receptor binding due to its rigid piperidine backbone, which contributes to conformational restraint in target molecules.
D-Pipercolic Acid Hydrochloride structure
38470-14-3 structure
Product name:D-Pipercolic Acid Hydrochloride
CAS No:38470-14-3
MF:C6H12ClNO2
MW:165.617980957031
MDL:MFCD00792495
CID:843460

D-Pipercolic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Piperidine-2-carboxylic acid hydrochloride
    • D-Pipercolic acid HCl
    • (2R)-Piperidine-2-carboxylic acid hydrochloride (1:1)
    • (R)-piperidine-2-carboxylic acid??????HCl
    • 2-piperidinecarboxylic acid, (2R)-, hydrochloride (1:1)
    • LogP
    • D-Pipercolic acid hydrochloride
    • D-Pipercolic Acid Hydrochloride
    • MDL: MFCD00792495
    • Inchi: 1S/C6H11NO2.ClH/c8-6(9)5-3-1-2-4-7-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
    • InChI Key: AUGDEGXARBUSFU-NUBCRITNSA-N
    • SMILES: C1CCC[C@H](C(O)=O)N1.Cl

Computed Properties

  • Exact Mass: 165.05576
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 49.33

D-Pipercolic Acid Hydrochloride Security Information

D-Pipercolic Acid Hydrochloride PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1055303-100g
D-PIPERCOLIC ACID HCL
38470-14-3 97%
100g
$690 2024-06-06
TRC
P475325-500mg
D-Pipercolic Acid Hydrochloride
38470-14-3
500mg
$ 135.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X43735-5g
(R)-Piperidine-2-carboxylic acid hydrochloride
38470-14-3
5g
¥756.0 2021-09-03
abcr
AB285559-10 g
(R)-Piperidine-2-carboxylic acid hydrochloride, 97%; .
38470-14-3 97%
10g
€335.20 2023-06-21
abcr
AB285559-1 g
(R)-Piperidine-2-carboxylic acid hydrochloride, 97%; .
38470-14-3 97%
1g
€116.20 2023-06-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XI871-1g
D-Pipercolic Acid Hydrochloride
38470-14-3 97%
1g
272.0CNY 2021-07-15
AstaTech
65236-1/G
D-PIPERCOLIC ACID HCL
38470-14-3 97%
1g
$39 2023-09-16
eNovation Chemicals LLC
Y1055303-25g
D-PIPERCOLIC ACID HCL
38470-14-3 97%
25g
$230 2024-06-06
Ambeed
A731055-10g
(R)-Piperidine-2-carboxylic acid hydrochloride
38470-14-3 97%
10g
$124.0 2024-07-19
Ambeed
A731055-1g
(R)-Piperidine-2-carboxylic acid hydrochloride
38470-14-3 97%
1g
$33.0 2024-07-19

D-Pipercolic Acid Hydrochloride Related Literature

Additional information on D-Pipercolic Acid Hydrochloride

D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3): An Overview of Its Chemical Properties and Applications in Biomedical Research

D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3) is a compound of significant interest in the fields of chemistry, biology, and pharmaceutical sciences. This article aims to provide a comprehensive overview of its chemical properties, synthesis methods, and applications in biomedical research, drawing on the latest scientific findings to enhance understanding and highlight its potential.

D-Pipercolic Acid Hydrochloride is a white crystalline solid with a molecular formula of C6H13NO3·HCl. It has a molecular weight of 179.63 g/mol and is highly soluble in water. The compound is characterized by its piperidine ring structure, which imparts unique chemical and biological properties. The hydrochloride salt form enhances its stability and solubility, making it suitable for various applications in both research and industry.

The synthesis of D-Pipercolic Acid Hydrochloride typically involves the oxidation of piperidine derivatives followed by acidification to form the hydrochloride salt. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of green solvents and catalysts. These improvements not only reduce the environmental impact but also enhance the yield and purity of the final product.

In terms of its biological activity, D-Pipercolic Acid Hydrochloride has been studied for its potential as a modulator of various physiological processes. Research has shown that it can interact with specific receptors and enzymes, making it a valuable tool in understanding cellular signaling pathways. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The pharmacological properties of D-Pipercolic Acid Hydrochloride have also been explored in preclinical models. In vitro assays have revealed its potential as an anti-inflammatory agent, with studies showing that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, D-Pipercolic Acid Hydrochloride has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and protect neurons from damage induced by neurotoxins. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In the context of drug development, D-Pipercolic Acid Hydrochloride has been evaluated for its safety and efficacy in various animal models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

The latest research has also focused on optimizing the delivery methods for D-Pipercolic Acid Hydrochloride. Nanotechnology-based delivery systems have shown promise in enhancing its bioavailability and targeting specific tissues or cells. For example, liposomal formulations have been developed to improve its stability and reduce systemic side effects.

In conclusion, D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3) is a versatile compound with a wide range of potential applications in biomedical research and drug development. Its unique chemical structure and biological activities make it an important molecule for further investigation. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.

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